Cas no 2097883-20-8 (N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine)

• Product Name: N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine
• CAS No: 2097883-20-8
• MF: C₂₁H₂₀N₄O₂
• MW: 360.409104347229
• CID: 5806619
• PubChem ID: 126853363
• Update Time: 2025-10-25

N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine
• 2097883-20-8
• (3-phenylmethoxyphenyl)-[3-(pyridazin-3-ylamino)azetidin-1-yl]methanone
• N-{1-[3-(benzyloxy)benzoyl]azetidin-3-yl}pyridazin-3-amine
• AKOS032461580
• F6550-6144

• Inchi： 1S/C21H20N4O2/c26-21(25-13-18(14-25)23-20-10-5-11-22-24-20)17-8-4-9-19(12-17)27-15-16-6-2-1-3-7-16/h1-12,18H,13-15H2,(H,23,24)
• InChI Key： VHMSJNPPVKFDIW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OCC1C=CC=CC=1)N1CC(C1)NC1=CC=CN=N1

Computed Properties

• Exact Mass: 360.15862589g/mol
• Monoisotopic Mass: 360.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine

Comprehensive Overview of N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine (CAS No. 2097883-20-8)

The compound N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine (CAS No. 2097883-20-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a benzyloxybenzoyl moiety with an azetidin ring and a pyridazin-3-amine group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel small molecules like N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine has surged due to advancements in drug discovery and personalized medicine. This compound's azetidine core is a key feature, as this four-membered nitrogen heterocycle is known for its conformational rigidity and bioactivity. The benzyloxy substituent further enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug development.

One of the most searched questions in the field is: "What are the applications of azetidine-containing compounds in medicine?" This reflects the growing curiosity about the therapeutic potential of such structures. N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine is often discussed in the context of kinase inhibition and GPCR modulation, which are hot topics in oncology and neurology research. Its pyridazine moiety also contributes to its ability to interact with nucleic acids, opening doors for applications in gene therapy.

The synthesis of CAS No. 2097883-20-8 involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly affect biological activity. The compound's benzyloxybenzoyl group requires careful handling during synthesis to avoid unwanted side reactions, a challenge frequently addressed in modern synthetic chemistry forums.

From an SEO perspective, terms like "azetidine derivatives in drug discovery" and "pyridazin-3-amine biological activity" are highly relevant. These keywords align with current trends in academic and industrial research, where scientists seek innovative scaffolds for next-generation therapeutics. The unique combination of benzyloxy and azetidin in this compound makes it a standout example of hybrid pharmacophore design.

Another area of interest is the compound's potential in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, molecules like N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine are being explored for their ability to disrupt bacterial cell wall synthesis or efflux pumps. This aligns with the global health priority of finding new antimicrobial agents, a topic frequently searched in scientific databases.

In conclusion, N-{1-3-(benzyloxy)benzoylazetidin-3-yl}pyridazin-3-amine (CAS No. 2097883-20-8) represents a fascinating intersection of medicinal chemistry and drug design. Its structural features, including the azetidine ring and pyridazine core, offer multiple avenues for therapeutic innovation. As research progresses, this compound may well become a cornerstone in the development of targeted therapies for complex diseases.